Cas no 83228-39-1 (Benzaldehyde,3-(ethenyloxy)-)

Benzaldehyde,3-(ethenyloxy)- structure

Product name:Benzaldehyde,3-(ethenyloxy)-

CAS No:83228-39-1

MF:C_₉H_₈O_₂

MW:148.158622741699

CID:708762

PubChem ID:45083624

Chemical and Physical Properties
Related Products

Benzaldehyde,3-(ethenyloxy)- Chemical and Physical Properties

Names and Identifiers

- Benzaldehyde,3-(ethenyloxy)-
- 3-ethenoxybenzaldehyde
- Benzaldehyde, 3-(ethenyloxy)- (9CI)
- DTXSID50665466
- 83228-39-1
- Benzaldehyde, 3-(ethenyloxy)-
- 3-(Ethenyloxy)benzaldehyde
- Inchi： InChI=1S/C9H8O2/c1-2-11-9-5-3-4-8(6-9)7-10/h2-7H,1H2
- InChI Key： DJXNLJJYNUGNNX-UHFFFAOYSA-N
- SMILES： C=COC1=CC=CC(=C1)C=O

Computed Properties

Exact Mass: 148.052
Monoisotopic Mass: 148.052
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 143
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3A^2
XLogP3: 2.3

Benzaldehyde,3-(ethenyloxy)- Related Literature

1. A biocatalytic method for the chemoselective aerobic oxidation of aldehydes to carboxylic acids†

Tanja Knaus,Vasilis Tseliou,Luke D. Humphreys,Nigel S. Scrutton,Francesco G. Mutti Green Chem., 2018,20, 3931-3943
2. A complete multi-scale simulation of light absorption within a fluidized bed photoreactor using integrated particle, fluid and photon behaviour models

R. J. Braham,A. T. Harris Phys. Chem. Chem. Phys., 2013,15, 12373-12385
3. 4-Dibenzocyclooctynol (DIBO) as an initiator for poly(ε-caprolactone): copper-free clickable polymer and nanofiber-based scaffolds†

Jukuan Zheng,Sibai Xie,Fei Lin,Geng Hua,Tianyi Yu,Darrell H. Reneker Polym. Chem., 2013,4, 2215-2218
4. A ‘molecular switchboard’—covalent modifications to proteins and their impact on transcription†

Nelly Khidekel,Linda C. Hsieh-Wilson Org. Biomol. Chem., 2004,2, 1-7
5. 4D synchrotron microtomography and pore-network modelling for direct in situ capillary flow visualization in 3D printed microfluidic channels†

Agnese Piovesan,Tim Van De Looverbosch,Pieter Verboven,Clement Achille,Cesar Parra Cabrera,Elodie Boller,Yin Cheng,Rob Ameloot,Bart Nicolai Lab Chip, 2020,20, 2403-2411
6. A bimetallic oxide Fe1.89Mo4.11O7 electrocatalyst with highly efficient hydrogen evolution reaction activity in alkaline and acidic media†

Zhaomin Hao,Shishuai Yang,Jingyang Niu,Zhiqiang Fang,Liangliang Liu,Qingsong Dong,Shuyan Song,Yong Zhao Chem. Sci., 2018,9, 5640-5645
7. A binary carbon@silica@carbon hydrophobic nanoreactor for highly efficient selective oxidation of aromatic alkanes†

Ganghua Xiang,Lushuang Zhang,Junnan Chen,Bingsen Zhang,Zhigang Liu Nanoscale, 2021,13, 18140-18147
8. A 1,2,3-triazolate lithium salt with ionic liquid properties at room temperature†

J. Rolland,M. M. Obadia,A. Serghei,R. Bouchet,E. Drockenmuller Chem. Commun., 2018,54, 9035-9038
9. 3D printed O2 indicators†

Dilidaer Yusufu,Ri Han,Andrew Mills Analyst, 2020,145, 4124-4129
10. 3D solvent-free energetic metal–organic framework (EMOF) achieved by removing inclusion molecules from a new coordination polymer†

Shuo Wu,Wendou Zhang,Qi Yang,Qing Wei,Gang Xie,Sanping Chen,Shengli Gao CrystEngComm, 2019,21, 583-588

83228-39-1 (Benzaldehyde,3-(ethenyloxy)-) Related Products

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